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Compound of Interest

Compound Name: Isopropyl! hydrogen sulphate

Cat. No.: B037201

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl hydrogen sulphate is a versatile and reactive organosulfate ester that serves as an
effective alkylating agent for the introduction of the isopropyl group into a variety of organic
molecules. Its utility stems from the sulphate moiety, which is an excellent leaving group,
facilitating nucleophilic substitution reactions. This document provides detailed application
notes and experimental protocols for the use of isopropyl hydrogen sulphate in the synthesis
of isopropyl ethers, N-isopropyl amines, and O-isopropylisourea derivatives, key intermediates
in the development of fine chemicals and pharmaceuticals.

Reaction Mechanism

The primary mechanism for alkylation using isopropyl hydrogen sulphate is a bimolecular
nucleophilic substitution (SN2) reaction. In this process, a nucleophile (Nu:), such as an
alcohol, amine, or cyanamide, attacks the electrophilic carbon atom of the isopropyl group,
leading to the displacement of the hydrogen sulphate anion as the leaving group.
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 To cite this document: BenchChem. [Application Notes and Protocols: Isopropyl Hydrogen
Sulphate as an Alkylating Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037201#use-of-isopropyl-hydrogen-sulphate-as-an-
alkylating-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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